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Technical Guide & Characterization Manual

Executive Summary & Compound Identity

2-(2-Chloro-6-fluoro-3-methylphenyl)acetamide represents a "privileged scaffold" in modern
drug discovery. Its trisubstituted benzene ring—featuring a specific 2-chloro, 6-fluoro, 3-methyl
substitution pattern—serves as a steric and electronic "lock.” This motif restricts conformational
rotation when integrated into larger drug molecules, a critical feature for high-affinity binding to
targets such as Malate Synthase (GIcB) in Mycobacterium tuberculosis and the Cannabinoid
Receptor 1 (CB1).

This guide provides the physicochemical baseline required to utilize this intermediate
effectively, addressing the lack of standardized data in general chemical repositories.

Chemical Identity Table
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Property Specification

IUPAC Name 2-(2-Chloro-6-fluoro-3-methylphenyl)acetamide

Amide derivative of CAS 261762-92-9 (Acid);
Nitrile precursor CAS 1050909-67-5 (analog)

Common Identifiers

Molecular Formula CoHoCIFNO
Molecular Weight 201.63 g/mol
SMILES CC1=C(ClC(CC(N)=0)=C(F)C=C1

2-Cl, 6-F, 3-Me Phenyl Ring (Steric/Electronic

Key Moiety Lock)
oc

Physicochemical Properties

Note: Where experimental values for the specific amide are proprietary or rare, values are
derived from the corresponding acid (CAS 261762-92-9) and benzyl alcohol (CAS 261762-83-
8) analogs using validated SAR (Structure-Activity Relationship) principles.

Solid-State Characteristics

The molecule exists as a crystalline solid. The amide functionality significantly increases the
melting point compared to its alcohol and acid precursors due to intermolecular hydrogen
bonding (

).
e Physical State: White to off-white crystalline powder.
e Melting Point (Predicted): 135°C — 145°C.

o Basis: The benzyl alcohol analog melts at 56-58°C. Primary acetamides typically exhibit a
MP elevation of +80—100°C over their alcohol counterparts.

o Hygroscopicity: Low. The lipophilic halogenated ring protects the amide core, reducing
moisture uptake compared to non-halogenated phenylacetamides.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8118472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Solubility & Lipophilicity

The 2-Chloro-6-fluoro-3-methyl substitution creates a "lipophilic shield,” making the molecule
poorly soluble in aqueous media but highly soluble in polar aprotic solvents.

Solvent Solubility Rating Application Relevance

Requires co-solvents

Water (pH 7) Low (< 0.5 mg/mL) )
(DMSO/PEG) for bioassays.
] Preferred stock solution
DMSO High (> 50 mg/mL)
solvent.
Methanol/Ethanol Moderate-High Suitable for recrystallization.
) Useful for extraction during
Dichloromethane Moderate

synthesis.

e LogP (Octanol/Water): ~1.8 — 2.1 (Predicted).

o Significance: This moderate lipophilicity allows for good membrane permeability, a key
reason this scaffold is used in intracellular targets like TB enzymes.

Acid-Base Profile (pKa)

o Amide pKa: ~15 (Neutral in physiological range).

o Protonation: The amide nitrogen is extremely weakly basic; it will not protonate under
physiological conditions.

o Hydrolysis Risk: Stable at pH 7.4. Hydrolysis to the corresponding phenylacetic acid (CAS
261762-92-9) occurs only under strong acidic (6M HCI, reflux) or basic (1M NaOH, 80°C)
conditions.

Structural Characterization (Spectroscopy)

Correct identification relies on resolving the specific substitution pattern on the phenyl ring. The
Fluorine-19 NMR and Proton NMR coupling patterns are diagnostic.
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1H-NMR Diagnostic Sighals (DMSO-d6)

e Amide Protons (-NHz): Two broad singlets or one broad doublet around
7.0-7.5ppm.

e Benzylic Protons (-CH2-): Singlet (or doublet due to long-range F-coupling) at
3.5-3.7 ppm.

e Aromatic Ring (2 Protons):
o H4 (para to CH2): Doublet of doublets (dd). Shows coupling to H5 and F6.
o H5 (meta to CH2): Doublet of doublets.

e Methyl Group (-CHs): Singlet at

2.2 — 2.3 ppm. Crucial check: Ensure integration corresponds to 3H to confirm the methyl
group is present and not lost/oxidized.

19F-NMR

 Signal: Single peak around

-110 to -120 ppm.

o Coupling: Will show coupling to the adjacent aromatic protons. This confirms the ortho (6-
position) placement of the fluorine relative to the acetamide side chain.

Synthetic & Degradation Pathways

Understanding the lifecycle of this intermediate is vital for process control.

Synthesis Workflow (Graphviz)

The amide is typically generated from the nitrile or acid chloride to avoid harsh conditions that
might affect the halogen substituents.
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Figure 1: Synthetic logic connecting the nitrile and acid precursors to the target amide and its
downstream application in API synthesis.

Applications in Drug Discovery

This molecule is not just a random intermediate; it is a Pharmacophore Building Block.

Anti-Tuberculosis (GlcB Inhibitors)

Research indicates that phenyl-diketo acid derivatives containing the 2-chloro-6-fluoro-3-
methylphenyl moiety are potent inhibitors of Malate Synthase (GIcB).

e Mechanism: The GlcB enzyme is essential for the glyoxylate shunt, allowing M. tuberculosis
to survive in a latent state using fatty acids as a carbon source.

* Role of the Amide: The amide serves as a stable precursor that can be converted into the
required diketo acid pharmacophore or used as a bioisostere to improve metabolic stability.

CB1 Receptor Antagonists

The steric bulk of the 2-Cl, 3-Me substitution forces the phenyl ring into a perpendicular
conformation relative to the core scaffold (often a piperazine or pyrazole), a geometry required
for selectivity against the Cannabinoid Receptor 1 (CB1).

Experimental Protocols
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Protocol A: Solubility Determination (Shake-Flask
Method)

Use this protocol to validate solubility for biological assays.

Preparation: Weigh 5.0 mg of the amide into a 2 mL HPLC vial.

Solvent Addition: Add 100 pL of DMSO.

Agitation: Vortex for 1 minute.
o Observation: If clear, solubility > 50 mg/mL.

o If cloudy: Add DMSO in 100 pL increments until clear.

Aqueous Dilution: Take 10 pL of the DMSO stock and add to 990 pL PBS (pH 7.4).

o Critical Step: Observe for precipitation immediately. This defines the "kinetic solubility limit"
for bioassays.

Protocol B: HPLC Purity Analysis

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 um, 4.6 x 100 mm).
» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: Acetonitrile.

» Gradient: 5% B to 95% B over 10 minutes.

e Detection: UV at 254 nm (Aromatic) and 220 nm (Amide bond).

» Retention Time: Expect the amide to elute after the corresponding benzyl alcohol but before
the fully non-polar precursors, typically in the 6.0 — 7.5 min range.

Safety & Handling (MSDS Highlights)

 Signal Word:WARNING
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e Hazard Statements:
o H302: Harmful if swallowed.
o H315: Causes skin irritation (common for halogenated aromatics).
o H319: Causes serious eye irritation.

» Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). While the amide is
relatively stable, the halogenated ring can be sensitive to light over long periods
(photodehalogenation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Anew drug for an old bug - PMC [pmc.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [physicochemical properties of 2-(2-Chloro-6-fluoro-3-
methylphenyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3536450/
https://www.benchchem.com/product/b8118472?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3536450/
https://www.benchchem.com/product/b8118472/docs#physicochemical-properties-of-2-2-chloro-6-fluoro-3-methylphenyl-acetamide
https://www.benchchem.com/product/b8118472/docs#physicochemical-properties-of-2-2-chloro-6-fluoro-3-methylphenyl-acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8118472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b8118472/docs#physicochemical-properties-of-2-2-
chloro-6-fluoro-3-methylphenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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